Phase transitions in polymer solutions induced by mechanical fields
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1998v067n03ABEH000319
Abstract
The review summarises and analyses recent results of studies into phase transitions in polymer solutions induced by mechanical fields. Processes of dynamic structure formation preceding phase transitions in shearing and longitudinal fields are described. The effect of molecular weight, chain flexibility, and concentration of the polymer, shear stress (rate), and surface energies of components on the phase separation of polymer solutions in a mechanical field is considered. The theoretical concepts of phase transitions in polymer solutions under mechanical stress are analysed. The bibliography includes 186 references.
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